6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione

Specification

• CAS No.: 19918-37-7
• Molecular Formula: C6H4ClN3S
• Molecular Weight: 185.64 g/mol
• IUPAC Name: 6-chloro-1,3-dihydroimidazo[4,5-b]pyridine-2-thione
• Standard InChI: InChI=1S/C6H4ClN3S/c7-3-1-4-5(8-2-3)10-6(11)9-4/h1-2H,(H2,8,9,10,11)
• Standard InChI Key: ZFZGPYPUGZLRQB-UHFFFAOYSA-N
• SMILES: C1=C(C=NC2=C1NC(=S)N2)Cl
• Canonical SMILES: C1=C(C=NC2=C1NC(=S)N2)Cl

Introduction

Chemical Identity and Properties

Basic Information

The following table summarizes the key identifying information for 6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione:

Parameter	Value
CAS Registry Number	19918-37-7
Molecular Formula	C₆H₄ClN₃S
Molecular Weight	185.64 g/mol
IUPAC Name	6-chloro-1,3-dihydroimidazo[4,5-b]pyridine-2-thione
Common Synonyms	6-chloro-1H-imidazo[4,5-b]pyridine-2(3H)-thione
MDL Number	MFCD06335030
PubChem Compound ID	2113902

Table 1: Basic chemical identification information for 6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione.

Structural Characteristics

The molecular structure of 6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione consists of a fused bicyclic system with an imidazole ring connected to a pyridine ring. The compound contains three nitrogen atoms - two within the imidazole ring and one in the pyridine ring. The key functional groups include the chloro substituent at position 6 of the pyridine ring and the thione (C=S) group at position 2 of the imidazole ring.

The structure can be represented using the following chemical identifiers:

Identifier Type	String
SMILES	C1=C(C=NC2=C1NC(=S)N2)Cl
Canonical SMILES	C1=C(C=NC2=C1NC(=S)N2)Cl
InChI	InChI=1S/C6H4ClN3S/c7-3-1-4-5(8-2-3)10-6(11)9-4/h1-2H,(H2,8,9,10,11)
InChIKey	ZFZGPYPUGZLRQB-UHFFFAOYSA-N

Table 2: Structural representation identifiers for 6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione.

The compound features two potential tautomeric forms due to the thione group, which can exist in equilibrium with its thiol form. The imidazole NH groups are also prone to tautomerism, adding to the compound's structural complexity.

Hazard Statement Code	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled

Table 3: Hazard statements associated with 6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione.

Related Compounds and Comparative Analysis

Understanding 6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione in the context of related compounds provides additional insights into its properties and potential applications.

Compound	CAS Number	Structural Relationship	Notable Differences
6-Amino-1,3-dihydro-2H-purine-2-thione	3647-48-1	Contains thione group	Purine vs. imidazopyridine scaffold; amino vs. chloro substituent
5-Chloro-3-pyridinamine	22353-34-0	Contains chlorinated pyridine	Simpler structure; amino group at different position; lacks imidazole and thione
1,3-Dihydro-2H-naphth[1,2-d]imidazole-2-thione	34108-95-7	Contains imidazole-thione	Naphthalene vs. pyridine scaffold; lacks chloro substituent

Table 4: Comparative analysis of 6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione with related compounds.

6-Amino-1,3-dihydro-2H-purine-2-thione, also known as 2-thioadenine or 2-mercaptoadenine, shares the thione functional group with our compound of interest but differs significantly in the core heterocyclic system (purine vs. imidazopyridine). This compound has been studied since at least the 1940s, with publications by Bendich and Robins in the Journal of the American Chemical Society, suggesting a rich research history that might offer parallels for understanding the chemistry of 6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione.

The physical properties of these related compounds provide a comparative framework. For example, 6-Amino-1,3-dihydro-2H-purine-2-thione has a molecular weight of 167.192 g/mol, compared to 185.64 g/mol for 6-chloro-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione, reflecting the structural differences between these compounds.